Plutonium;tetrachloride

Specification

• CAS No.: 161280-01-9
• Molecular Formula: Cl4Pu-4
• Molecular Weight: 385.9 g/mol
• IUPAC Name: plutonium;tetrachloride
• Standard InChI: InChI=1S/4ClH.Pu/h4*1H;/p-4
• Standard InChI Key: NNALTLJZLYPYIY-UHFFFAOYSA-J
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[Pu]

Introduction

Chemical Composition and Basic Properties

Plutonium tetrachloride is defined by the molecular formula Cl₄Pu, with a CAS registry number of 161280-01-9. Its exact mass is 383.940 atomic mass units, and it exists as a hygroscopic solid under standard conditions. The compound’s ionic structure consists of a plutonium cation surrounded by four chloride anions, forming a tetrahedral geometry in its simplest state.

Table 1: Fundamental Properties of Plutonium Tetrachloride

Property	Value
Molecular Formula	Cl₄Pu
Molecular Weight	385.812 g/mol
Exact Mass	383.940 Da
CAS Number	161280-01-9
Density	Not Available
Melting Point	Not Available

The absence of reported density and melting point values underscores the experimental challenges associated with handling radioactive plutonium compounds.

Synthesis and Production Methods

Plutonium tetrachloride is typically synthesized through chlorination reactions. A seminal study demonstrated the use of phosgene (COCl₂) or carbon tetrachloride (CCl₄) to chlorinate plutonium dioxide (PuO₂) at elevated temperatures. The reaction proceeds as follows:

$$\text{PuO}_2 + 2\text{CCl}_4 \rightarrow \text{PuCl}_4 + 2\text{CO}_2 + 2\text{Cl}_2 \quad \text{(at 300–550°C)} \quad[3]$$

Hastelloy alloys (A, B, C) were identified as suitable reaction vessels due to their corrosion resistance at temperatures up to 550°C. Above this threshold, corrosion rates escalate exponentially, rendering standard materials ineffective.

Alternative routes involve oxidizing plutonium(III) chloride (PuCl₃) in chlorine gas atmospheres or coordinating PuCl₄ with Lewis bases like diphenylsulfoxide (OSPh₂) to form stable adducts such as PuCl₄(OSPh₂)₃. The latter method enables safer handling and crystallographic analysis by stabilizing the compound against hydrolysis.

Structural Characteristics and Coordination Chemistry

Single-crystal X-ray diffraction of PuCl₄(OSPh₂)₃ revealed a rare seven-coordinate plutonium(IV) center, with four chloride ligands and three diphenylsulfoxide molecules occupying the coordination sphere. The geometry approximates a distorted monocapped octahedron, a configuration seldom observed in actinide chemistry.

Table 2: Structural Parameters of PuCl₄(OSPh₂)₃

Parameter	Value
Coordination Number	7
Pu–Cl Bond Length	2.58–2.65 Å
Pu–O Bond Length	2.32–2.38 Å
Crystal System	Monoclinic
Space Group	P2₁/c

This structure highlights plutonium’s ability to accommodate high coordination numbers, a trait linked to its large ionic radius and flexible electron configuration.

Thermodynamic Stability and Challenges

Thermodynamic data for plutonium tetrachloride remain sparse, with uncertainties stemming from the difficulty of reproducing experiments and the lack of raw data from historical studies. The OECD Nuclear Energy Agency’s review notes that key thermodynamic values for plutonium compounds often rely on single experiments or extrapolations from analogous systems. For example, the Gibbs free energy of formation (ΔfG°) for PuCl₄ is estimated at -1,050 kJ/mol, but this value carries an uncertainty margin exceeding 15% due to experimental limitations.

Comparative studies with neptunium tetrachloride (NpCl₄) suggest parallels in stability trends, though plutonium compounds exhibit greater susceptibility to redox reactions under ambient conditions.

Applications in Nuclear Science

Plutonium tetrachloride serves as an intermediate in metallothermic reduction processes to produce plutonium metal. A validated method involves reducing PuCl₄ with calcium in hermetically sealed bombs:

$$\text{PuCl}_4 + 2\text{Ca} \rightarrow \text{Pu} + 2\text{CaCl}_2 \quad[3]$$

This reaction achieves metal purity levels suitable for nuclear reactor fuel assemblies.

Additionally, PuCl₄’s reactivity with organic ligands facilitates its use in synthesizing coordination complexes for studying actinide bonding behavior. These complexes provide insights into solvent extraction systems for nuclear waste remediation.

Future Research Directions

Key knowledge gaps persist in:

• Thermodynamic Data Accuracy: High-precision calorimetric studies are needed to refine formation enthalpies and entropies.

• Material Compatibility: Developing alloys resistant to chlorine corrosion above 550°C could enhance synthesis scalability.

• Coordination Chemistry: Exploring PuCl₄’s reactivity with novel ligands may yield catalysts for nuclear fission byproduct separation.